Cas no 178042-32-5 (2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propen-1-yl)-)

2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propen-1-yl)- structure
178042-32-5 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propen-1-yl)-
CAS No:178042-32-5
MF:C11H12N2O
MW:188.225782394409
CID:112797
PubChem ID:10821456
Update Time:2025-04-18

2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propen-1-yl)-
    • 2H-Benzimidazol-2-one,1,3-dihydro-1-(1-methyl-1-propenyl)-(9CI)
    • 178042-32-5
    • 1-(But-2-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
    • Inchi: 1S/C11H12N2O/c1-3-8(2)13-10-7-5-4-6-9(10)12-11(13)14/h3-7H,1-2H3,(H,12,14)/b8-3+
    • InChI Key: JPPUGGIGITVSIA-FPYGCLRLSA-N
    • SMILES: O=C1NC2C=CC=CC=2N1/C(=C/C)/C

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 32.34
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